![molecular formula C12H28BF4N B1584506 Tetrapropylammonium tetrafluoroborate CAS No. 338-38-5](/img/structure/B1584506.png)
Tetrapropylammonium tetrafluoroborate
Overview
Description
Tetrapropylammonium tetrafluoroborate is an efficient method for the synthesis of linear polymers . It is a strong base that reacts with sodium hydroxide in a solution to produce hydroxide ions, which react with activated carbon to form linear polymers . It can be used as an electrolyte in the determination of phenolic compounds from grape seed extracts by capillary electrophoretic method .
Synthesis Analysis
While specific synthesis methods for this compound were not found, it is known that similar compounds like Tetrabutylammonium tetrafluoroborate can be synthesized by the reaction between 30% aqueous solution of tetrafluoroboric acid and 40% aqueous solution of tetrabutylamonium hydroxide .Molecular Structure Analysis
The molecular formula of this compound is C12H28BF4N . Its molecular weight is 273.16 g/mol .Chemical Reactions Analysis
This compound can be used as an electrolyte in the determination of phenolic compounds from grape seed extracts by capillary electrophoretic method . It can also be used as a supporting electrolyte in the electrochemical hydrogenation of dimethylformamide (DMF) to trimethylamine (TMA) .Physical And Chemical Properties Analysis
This compound appears as a white crystalline powder . It has a molecular weight of 273.16 g/mol . The fusion (melting) point is 512.2 K .Scientific Research Applications
Gas Chromatography Applications
Tetrapropylammonium tetrafluoroborate has been evaluated for use in gas chromatography. It was found that while this compound had a limited temperature operating range, other tetraalkylammonium tetrafluoroborates exhibited strong, selective dipole interactions and high column efficiencies, making them useful in this field (Dhanesar, Coddens & Poole, 1985).
Ionic Liquid-Water Mixtures
Research on tetrafluoroborate-based ionic liquids, which are susceptible to hydrolysis, highlights the impact of container material on the stability of these mixtures. For example, in plastic tubes, hydrolysis of tetrafluoroborate in ionic liquid-water mixtures reached equilibrium faster compared to glass tubes (Saihara, Yoshimura, Fujimoto & Shimizu, 2016).
Electric Double Layer Capacitor (EDLC) Applications
This compound is valuable in the context of electric double layer capacitors (EDLCs). It's been noted for its wide potential window and high ionic conductivity, enhancing the performance of EDLCs when compared to traditional organic liquid electrolytes (Sato, Masuda & Takagi, 2004).
Phase-Transfer Catalysis
Tetraalkylammonium tetrafluoroborates, including this compound, have been employed as phase-transfer catalysts in solid base-promoted cross-Aldol condensations. They demonstrate retained catalytic activity over multiple reaction cycles (Kryshtal, Zhdankina & Zlotin, 2005).
Suzuki Cross-Coupling Reactions
This compound salts have been identified as a new class of electrophilic coupling partner for Pd(0)-catalyzed Suzuki cross-coupling reactions. They are easily prepared, stable, and yield excellent products with various boronic acids (Buszek & Brown, 2007).
Molecular Motion Studies
The study of molecular motion in solid tetraethyl- and tetrapropylammonium tetrafluoroborates has been conducted using NMR, revealing complex cation motions and isotropic anion reorientation in these compounds (Szafrańska & Pająk, 1995).
Thermal Behavior Analysis
Research on the thermal behavior of this compound and other tetraalkylammonium tetrafluoroborates has been conducted, revealing various phase transitions and fusion temperatures (Zabinska, Ferloni & Sanesi, 1987).
Safety and Hazards
Future Directions
Tetrapropylammonium tetrafluoroborate is an efficient method for the synthesis of linear polymers . It is a strong base that reacts with sodium hydroxide in a solution to produce hydroxide ions, which react with activated carbon to form linear polymers . This suggests potential future directions in the field of polymer synthesis.
Relevant Papers The paper titled “The crystal structure and disorder in tetrapropylammonium” discusses the interaction compound formed by the tetrapropylammonium cation and the tetrafluoroborate anion . Another paper titled “this compound – Critically Evaluated” provides additional information on the compound .
Mechanism of Action
Target of Action
Tetrapropylammonium tetrafluoroborate is primarily used as a supporting electrolyte in various electrochemical processes . It plays a crucial role in the electrochemical hydrogenation of dimethylformamide (DMF) to trimethylamine (TMA) .
Mode of Action
As a supporting electrolyte, this compound facilitates the flow of current through the solution by providing a medium for the movement of ions from one electrode to another . This is essential for the electrochemical reactions to occur.
Biochemical Pathways
It is known to be involved in the electrochemical hydrogenation of dmf to tma . This process involves the reduction of DMF to TMA, which is facilitated by the presence of this compound as a supporting electrolyte.
Result of Action
The primary result of the action of this compound is the facilitation of electrochemical reactions. By providing a medium for the movement of ions, it allows for the efficient flow of current through the solution, enabling the electrochemical hydrogenation of DMF to TMA .
Biochemical Analysis
Biochemical Properties
Tetrapropylammonium tetrafluoroborate can be used as an electrolyte in the determination of phenolic compounds from grape seed extracts by capillary electrophoretic method . It also serves as a supporting electrolyte in the electrochemical hydrogenation of dimethylformamide (DMF) to trimethylamine (TMA)
Molecular Mechanism
properties
IUPAC Name |
tetrapropylazanium;tetrafluoroborate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H28N.BF4/c1-5-9-13(10-6-2,11-7-3)12-8-4;2-1(3,4)5/h5-12H2,1-4H3;/q+1;-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADADJCUTHQJPCB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.CCC[N+](CCC)(CCC)CCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H28BF4N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60187462 | |
Record name | Ammonium, tetrapropyl-, tetrafluoroborate(1-) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60187462 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
338-38-5 | |
Record name | Tetrapropylammonium tetrafluoroborate(1-) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=338-38-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ammonium, tetrapropyl-, tetrafluoroborate(1-) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000338385 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tetra-N-propylammonium tetrafluoroborate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=103607 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ammonium, tetrapropyl-, tetrafluoroborate(1-) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60187462 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tetrapropylammonium tetrafluoroborate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.833 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the structural characteristics of Tetrapropylammonium Tetrafluoroborate?
A1: this compound is an ionic compound consisting of a tetrapropylammonium cation [(n-C3H7)4N]+ and a tetrafluoroborate anion [BF4]-. [] Its crystal structure at room temperature is non-centrosymmetric and belongs to the orthorhombic crystal system with the space group P212121. []
Q2: What unusual structural features were observed in this compound?
A2: Research revealed two interesting structural features of this compound. First, the tetrafluoroborate tetrahedra are arranged in an ordered fashion within the crystal lattice. [] This ordered arrangement was also confirmed through NMR studies. [] Second, the tetrapropylammonium cations exhibit partial disorder, meaning they can occupy two different orientations related by a mirror plane within the crystal. []
Q3: How does temperature affect the molecular motion within this compound?
A3: Studies utilizing proton and fluorine NMR have shown that this compound undergoes solid-solid phase transitions. [] In the low-temperature phase, the dominant motion is the reorientation of methyl groups (C3 reorientation) within the tetrapropylammonium cation. [] As the temperature rises, more complex cation motions emerge. [] In the high-temperature phase, the entire cation undergoes overall reorientation. [] Interestingly, isotropic reorientation of the tetrafluoroborate anion is observed in both temperature phases. []
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